Cas no 151789-06-9 (1-Propanamine,3-(C11-14-isoalkyloxy) derivs., C13-rich)

1-Propanamine,3-(C11-14-isoalkyloxy) derivs., C13-rich structure
151789-06-9 structure
Product Name:1-Propanamine,3-(C11-14-isoalkyloxy) derivs., C13-rich
CAS No:151789-06-9
MF:C16H35NO
MW:257.455205202103
CID:221946
PubChem ID:170945
Update Time:2025-04-19

1-Propanamine,3-(C11-14-isoalkyloxy) derivs., C13-rich Chemical and Physical Properties

Names and Identifiers

    • 1-Propanamine,3-(C11-14-isoalkyloxy) derivs., C13-rich
    • 3-(11-methyldodecoxy)propan-1-amine
    • EC 640-107-5
    • FT-0655927
    • 1246643-09-3
    • AKOS015894474
    • EC 256-881-9
    • Propylamine, 3-isotridecoxy-
    • NS00006653
    • 3-(11-methyldodecoxy)-1-propanamine
    • SCHEMBL496717
    • 3-[(11-METHYLDODECYL)OXY]PROPAN-1-AMINE
    • A828378
    • 1-Propanamine, 3-(isotridecyloxy)-
    • 3-isotridecyloxy propylamine
    • 50977-10-1
    • EINECS 256-881-9
    • DTXSID80873476
    • 151789-06-9
    • 3-(Isotridecyloxy)propylamine
    • Inchi: 1S/C16H35NO/c1-16(2)12-9-7-5-3-4-6-8-10-14-18-15-11-13-17/h16H,3-15,17H2,1-2H3
    • InChI Key: CUFBDUDYFHCIOH-UHFFFAOYSA-N
    • SMILES: O(CCCN)CCCCCCCCCCC(C)C

Computed Properties

  • Exact Mass: 257.271865
  • Monoisotopic Mass: 257.271865
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 14
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.2
  • XLogP3: 5.3
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